Cas no 156742-99-3 (Ethanone,1-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]-, rel-)
![Ethanone,1-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]-, rel- structure](https://www.kuujia.com/scimg/cas/156742-99-3x500.png)
156742-99-3 structure
Product name:Ethanone,1-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]-, rel-
Ethanone,1-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]-, rel- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]-, rel-
- Ethanone, 1-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]-, rel- (9CI)
- SCHEMBL2186293
- 156742-99-3
- UDEQWTRHJXJBOU-WDSKDSINSA-N
- 1-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]ethanone
- trans-1-[2-(hydroxymethyl)cyclopropyl]ethanone
-
- Inchi： InChI=1S/C6H10O2/c1-4(8)6-2-5(6)3-7/h5-7H,2-3H2,1H3/t5-,6-/m0/s1
- InChI Key： UDEQWTRHJXJBOU-WDSKDSINSA-N
- SMILES： OC[C@@H]1C[C@H]1C(=O)C
Computed Properties
- Exact Mass: 114.068079557g/mol
- Monoisotopic Mass: 114.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: -0.4
Ethanone,1-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]-, rel- Related Literature
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
-
4. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
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